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Compound of Interest

Compound Name: Cyclohexane, hexachloro-

Cat. No.: B15345375

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
hexachlorocyclohexane (HCH), a regulated hazardous waste. Adherence to these procedures
is critical to ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Hexachlorocyclohexane, in all its isomeric forms (alpha, beta, gamma [Lindane], delta), is a
toxic and carcinogenic substance.[1] All handling and disposal operations must be conducted in
a designated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2]

[3]

Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves are mandatory.

o Eye Protection: Safety goggles or a face shield must be worn.[4]

o Lab Coat: A lab coat or other protective garment is required to prevent skin contact.[2][3]

» Respiratory Protection: For operations with a high risk of aerosolization, a respirator may be
necessary.
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Spill Decontamination Protocol

In the event of a spill, immediate action is necessary to contain and decontaminate the affected
area.

o Evacuate and Isolate: Evacuate non-essential personnel from the immediate area and
restrict access.[5]

o Containment: For liquid spills, use absorbent pads to contain the material.[6] For solid spills,
lightly mist with water to prevent dust from becoming airborne.[5]

» Decontamination:
o Cover the spill with an absorbent material.[7]

o Apply a decontamination solution. A common method involves using household bleach
and hydrated lime.[5]

o Allow sufficient contact time for the decontaminating agent to neutralize the HCH.
e Cleanup:

o Carefully collect all contaminated materials (absorbent pads, PPE, etc.) into a designated
hazardous waste container.[8]

o Clean the spill area thoroughly with soap and water.[6]

» Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Step-by-Step Disposal Procedures

Hexachlorocyclohexane is classified as a hazardous waste and is subject to federal
regulations, including the Resource Conservation and Recovery Act (RCRA).[1][9]

o Waste Segregation and Collection:

o Collect all HCH waste, including contaminated labware and PPE, in a clearly labeled, leak-
proof container.[8][10]
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o Do not mix HCH waste with other chemical waste streams unless specifically instructed to
do so by your institution's environmental health and safety (EHS) office.

o Halogenated solvent waste should be segregated from non-halogenated solvents.[10]
e Labeling:

o The waste container must be labeled with the words "Hazardous Waste," the full chemical
name "Hexachlorocyclohexane,” and a clear description of the contents.

o Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.

o Ensure the storage area is well-ventilated and away from incompatible materials.
e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste, including the chemical name
and quantity.

Approved Disposal Methods

The U.S. Environmental Protection Agency (EPA) has recommended specific methods for the
disposal of HCH waste.[11] The primary and most effective method is:

¢ Incineration: High-temperature incineration is the recommended disposal technique for y-
HCH.[11]

Other effective, though less common, methods include:

o Alkaline Treatment: Treatment with a strong alkaline solution can effectively break down
HCH.[11]
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o Oxidation: Oxidation with agents like ozone or potassium permanganate can also be used.

[11]

Bioremediation and phytoremediation are emerging as cost-effective and eco-friendly

alternatives for contaminated soil but are not typically used for laboratory waste disposal.[12]

Quantitative Regulatory Data

The following table summarizes key quantitative data related to hexachlorocyclohexane

regulation and exposure limits.

Parameter Value Isomer(s) Agency Reference
OSHA PEL 0.5 mg/m3 (8-hr .
) y-HCH (Lindane) OSHA [1]
(Workplace Air) TWA)
CERCLA
Reportable 1lb All isomers EPA [9]
Quantity (RQ)
RCRATCLP .
0.4 mg/L y-HCH (Lindane) EPA 9]
Threshold
Safe Drinking _
0.0002 mg/L y-HCH (Lindane) EPA [9]
Water Act MCL
0.00036 pg/L (for
EPA Water u.g (
) o consumption of
Quality Criteria ] a-HCH EPA 9]
organisms &
(Human Health)
water)
0.0080 pg/L (for
EPA Water ug. (
) o consumption of
Quality Criteria ] B-HCH EPA [9]
organisms &
(Human Health)
water)
Disposal Workflow Diagram
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Hexachlorocyclohexane Disposal Workflow
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Caption: Logical workflow for the proper disposal of hexachlorocyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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